Cas no 57876-28-5 (hydrogen hexachloroiridate(iv) hydrate)

Hydrogen hexachloroiridate(IV) hydrate (H₂[IrCl₆]·xH₂O) is a highly soluble iridium(IV) compound commonly used as a precursor in catalysis, materials science, and electrochemical applications. Its well-defined oxidation state and stability in acidic solutions make it a reliable choice for synthesizing iridium-based complexes and nanomaterials. The compound’s hexachloroiridate(IV) anion exhibits strong ligand-field effects, enabling precise control in coordination chemistry. As a hydrate, it offers convenient handling and solubility in polar solvents, facilitating reproducible reactions. Its applications span from fuel cell catalysts to advanced oxidation processes, where its redox properties and structural integrity are advantageous. Suitable for controlled synthesis, it ensures consistent performance in research and industrial settings.

hydrogen hexachloroiridate(iv) hydrate structure

57876-28-5 structure

Product Name:hydrogen hexachloroiridate(iv) hydrate

CAS No:57876-28-5

MF:Cl₆H₁₄IrO₆

MW:515.042551517487

CID:947697

PubChem ID:146013067

Update Time:2025-06-06

hydrogen hexachloroiridate(iv) hydrate Chemical and Physical Properties

Names and Identifiers

- hydrogen hexachloroiridate(iv) hydrate
- Chloroiridic acid hydrate
- Dihydrogen hexachloroiridate(IV) hexahydrate
- 57876-28-5
- Inchi： 1S/6ClH.Ir.6H2O/h6*1H;;6*1H2/q;;;;;;+4;;;;;;/p-4
- InChI Key： PBACCOSPRYQTNC-UHFFFAOYSA-J
- SMILES： [Ir-2](Cl)(Cl)(Cl)(Cl)(Cl)Cl.O.O.O.O.O.O.[H+].[H+]

Computed Properties

Exact Mass: 422.80200
Monoisotopic Mass: 512.85508g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 62.7
Covalently-Bonded Unit Count: 9
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 6Å²

Experimental Properties

Density: 1.02 g/mL at 25 °C(lit.)
Melting Point: 65 °C(lit.)
PSA: 9.23000
LogP: 4.07270

hydrogen hexachloroiridate(iv) hydrate Security Information

Hazardous Material transportation number：UN 3260 8/PG 2
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
RTECS：NO3592500
Hazardous Material Identification：
Risk Phrases：R36/37/38

hydrogen hexachloroiridate(iv) hydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-300462-1 g	Dihydrogen hexachloroiridate(IV) hydrate, Ir 38-42%,	57876-28-5	1g	￥1,083.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-300462A-5 g	Dihydrogen hexachloroiridate(IV) hydrate, Ir 38-42%,	57876-28-5	5g	￥3,836.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-300462-1g	Dihydrogen hexachloroiridate(IV) hydrate, Ir 38-42%,	57876-28-5	1g	￥1083.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-300462A-5g	Dihydrogen hexachloroiridate(IV) hydrate, Ir 38-42%,	57876-28-5	5g	￥3836.00	2023-09-05